Cas no 1628317-88-3 (methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate)

• Product Name: methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate
• CAS No: 1628317-88-3
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 5171289
• Update Time: 2025-06-08

methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-[(chlorosulfonyl)methyl]-, methyl ester
• methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate

• Inchi： 1S/C10H11ClO4S/c1-15-10(12)6-8-2-4-9(5-3-8)7-16(11,13)14/h2-5H,6-7H2,1H3
• InChI Key： FLNVOMLNTAEZDE-UHFFFAOYSA-N
• SMILES： C1(CC(OC)=O)=CC=C(CS(Cl)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate

Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate (CAS No. 1628317-88-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate, identified by its unique Chemical Abstracts Service (CAS) number 1628317-88-3, represents a significant compound in the realm of pharmaceutical chemistry. This versatile intermediate has garnered considerable attention due to its utility in the synthesis of various biologically active molecules. The compound's structure, featuring a chlorosulfonyl group and an acetic acid ester moiety, makes it a valuable building block for drug discovery and development programs.

The chemical properties of Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate are largely dictated by the presence of the chlorosulfonyl substituent, which imparts reactivity that is highly conducive to further functionalization. This feature is particularly advantageous in multi-step synthetic routes where selective modifications are required. The ester group, on the other hand, provides a handle for hydrolysis or transesterification reactions, enabling the introduction of diverse functional groups into the molecular framework.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, many of which rely on complex molecular architectures. Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate has emerged as a critical intermediate in several high-profile drug candidates. For instance, its incorporation into heterocyclic scaffolds has been explored in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a precursor for novel therapeutic agents.

The synthesis of Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate typically involves multi-step organic transformations that highlight the compound's synthetic versatility. One common approach involves the reaction of 4-chloromethylbenzene sulfonyl chloride with methyl acetoacetate under controlled conditions. This reaction proceeds via nucleophilic substitution, where the chlorosulfonyl group serves as an electrophile, facilitating the formation of a new carbon-carbon bond. The resulting product can then be further modified through various chemical reactions to yield more complex derivatives.

The role of Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate extends beyond its use as a simple building block. Its unique structural features have been leveraged in the development of novel catalysts and ligands for transition metal-catalyzed reactions. These catalysts are essential in modern synthetic chemistry, enabling efficient and selective transformations that would be otherwise challenging to achieve. The compound's ability to act as both a substrate and an activator for such reactions underscores its importance in advanced synthetic methodologies.

Recent advancements in computational chemistry have further enhanced the utility of Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a rational basis for designing more effective drug candidates. These studies often involve the use of high-throughput virtual screening techniques, which rely on accurate structural representations of intermediates like this one. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

The environmental and safety considerations associated with Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate are also important aspects to address. While not classified as a hazardous material under standard regulatory frameworks, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should be optimized to prevent degradation, and waste disposal must comply with local regulations to minimize environmental impact. These measures are essential for maintaining high standards of research integrity and sustainability.

In conclusion, Methyl 2-{4-(chlorosulfonyl)methylphenyl}acetate (CAS No. 1628317-88-3) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its structural features and reactivity make it an indispensable intermediate in the development of novel therapeutic agents. As research continues to evolve, this compound will likely play an even greater role in advancing drug discovery and synthetic chemistry methodologies.